N-[[3-(Benzimidazol-1-ylmethyl)phenyl]methyl]prop-2-enamide

• IUPAC Name: N-[[3-(benzimidazol-1-ylmethyl)phenyl]methyl]prop-2-enamide
• InChI: InChI=1S/C18H17N3O/c1-2-18(22)19-11-14-6-5-7-15(10-14)12-21-13-20-16-8-3-4-9-17(16)21/h2-10,13H,1,11-12H2,(H,19,22)
• InChI Key: BVGIMTITIIHGQU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=CC(=CC=C1)CN2C=NC3=CC=CC=C32
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol
• CAS No.: 2308440-67-5

Description

“N-[[3-(Benzimidazol-1-ylmethyl)phenyl]methyl]prop-2-enamide” is a compound that contains a benzimidazole moiety. Benzimidazoles are a class of heterocyclic, aromatic compounds which share a fundamental structural characteristic of six-membered benzene fused to a five-membered imidazole moiety. They have shown promising applications in biological and clinical studies.

Synthesis Analysis

The synthesis of benzimidazoles usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

Benzimidazole is formed by the fusion of benzene and imidazole moiety. Theoretical investigations on the optimized geometrical structure, electronic, and vibrational features of similar compounds have been conducted using quantum computational methods.

Chemical Reactions Analysis

Benzimidazole derivatives have been synthesized and screened for various activities. For instance, some novel N-methyl-1,3,4-thiadiazole-2-amine and 4-methyl-1,2,4-triazole-3(4H)-thione derivatives of benzimidazoles were synthesized and screened for antioxidant activity using various in vitro systems.

Mechanism of Action

While the specific mechanism of action for “N-[[3-(Benzimidazol-1-ylmethyl)phenyl]methyl]prop-2-enamide” is not mentioned in the retrieved papers, benzimidazoles have been extensively explored as potent inhibitors of various enzymes involved in a wide range of therapeutic uses.